methyl 2-{[(3-ethoxy-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-yliden)methyl]amino}acetate

• IUPAC Name: methyl 2-[(5-ethoxy-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylideneamino]acetate
• InChI: InChI=1S/C15H17N3O4/c1-3-22-14-12(9-16-10-13(19)21-2)15(20)18(17-14)11-7-5-4-6-8-11/h4-9,17H,3,10H2,1-2H3
• InChI Key: LUXQIKHLSUYEGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=O)N(N1)C2=CC=CC=C2)C=NCC(=O)OC
• Molecular Formula: C15H17N3O4
• DSSTOX Substance ID: DTXSID601124134
• Molecular Weight: 303.31 g/mol
• CAS No.: 338751-10-3

Description

The compound “methyl 2-{[(3-ethoxy-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-yliden)methyl]amino}acetate” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Scientific Research Applications

Synthesis Techniques

• Synthon for 2H-Pyran-2-ones : This compound has been utilized as a synthon in the synthesis of various 2H-pyran-2-ones and fused pyran-2-ones, indicating its role in creating complex heterocyclic systems which are often of interest in organic synthesis and potentially in drug discovery (Kočevar et al., 1992).
• Preparation of Heterocyclic Systems : It has been used in the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and other heterocyclic systems, showcasing its versatility in organic synthesis (Selič et al., 1997).

Structural Analysis and Activity

• Fungicidal Activity : Novel 1-Aryl-3-Oxypyrazoles containing a Z-Configuration Methyl 2-(Methoxyimino) Acetate moiety have shown moderate fungicidal activity, indicating potential agricultural applications of similar compounds (Liu et al., 2014).
• Crystal Structure Determination : The crystal structure of related compounds has been determined through X-ray diffraction analysis, which is crucial for understanding the molecular geometry and potential reactivity of these compounds (Li et al., 2015).

Potential Applications

• Green Synthesis of Pyranopyrazoles : Utilizing green chemistry principles, the compound has been implicated in the synthesis of pyranopyrazoles, which could have implications in the development of environmentally friendly synthesis routes for heterocyclic compounds (Zolfigol et al., 2013).
• Antimicrobial Activities : Thiazoles and their fused derivatives synthesized from related compounds have been evaluated for antimicrobial activities, suggesting potential biomedical applications (Wardkhan et al., 2008).

Mechanism of Action

Target of Action

Similar compounds, such as imidazole and pyrazoline derivatives, have been reported to interact with a broad range of biological targets . These include various enzymes, receptors, and cellular structures, contributing to their diverse biological activities.

Mode of Action

It is known that similar compounds interact with their targets through various mechanisms, such as inhibition or activation of enzymes, modulation of receptor activity, or interference with cellular structures .

Biochemical Pathways

Similar compounds have been reported to influence a variety of biochemical pathways, including those involved in inflammation, oxidative stress, and cellular metabolism .

Pharmacokinetics

Similar compounds are known to exhibit diverse pharmacokinetic profiles, influenced by factors such as their chemical structure, route of administration, and the physiological characteristics of the individual .

Result of Action

Similar compounds have been reported to exert a variety of effects at the molecular and cellular levels, including modulation of enzyme activity, alteration of receptor signaling, and induction of cellular stress responses .

Action Environment

The action of this compound can be influenced by various environmental factors, including pH, temperature, and the presence of other substances. These factors can affect the compound’s stability, efficacy, and the nature of its interaction with its targets .